Cas no 50906-63-3 (4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one)

• Product Name: 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one
• CAS No: 50906-63-3
• MF: C₂₃H₂₄O₆
• MW: 396.433067321777
• CID: 1572982
• PubChem ID: 71438022
• Update Time: 2025-06-26

4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one Chemical and Physical Properties

Names and Identifiers

• 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one
• (+)-2,3-Dihydro-4,8,9-trihydroxy-2,3,3-trimethyl-5H-furo[3,2-b]xanthen-5-one
• Toxyloxanthone D
• FS-7497
• 1,3,5,6-tetrahydroxy-2,7-bis(3-methylbut-2-enyl)xanthen-9-one
• 50906-63-3
• MLS000697644
• SMR000470971
• toxyloxanthone C
• DB-259148
• 1,3,5,6-Tetrahydroxy-2,7-bis(3-methyl-2-butenyl)-9H-xanthen-9-one
• 50906-62-2
• 1,3,5,6-tetrahydroxy-2,7-bis(3-methylbut-2-en-1-yl)xanthen-9-one
• 1,3,5,6-Tetrahydroxy-2,7-bis(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

• Inchi： 1S/C23H24O6/c1-11(2)5-7-13-9-15-21(27)18-17(29-23(15)22(28)19(13)25)10-16(24)14(20(18)26)8-6-12(3)4/h5-6,9-10,24-26,28H,7-8H2,1-4H3
• InChI Key： HYEUTPGCGSJHQC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(C2C=C(C/C=C(\C)/C)C(=C(C1=2)O)O)=O)O)O

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 396.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones

Additional information on 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one

Recent Advances in the Study of 4,8,9-Trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one (CAS: 50906-63-3)

The compound 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one (CAS: 50906-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This furoxanthone derivative exhibits a unique structural framework, which has been linked to a range of bioactive properties, including antioxidant, anti-inflammatory, and potential anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and therapeutic applications, making it a promising candidate for further drug development.

One of the key breakthroughs in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a series of oxidative cyclization and methylation steps. This advancement not only improves the yield but also ensures the reproducibility of the compound, which is critical for preclinical and clinical studies. The refined synthetic protocol has been documented in several high-impact journals, highlighting its importance in the field.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one exhibits potent antioxidant effects. It has been shown to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress, a key factor in aging and various degenerative diseases. Additionally, its anti-inflammatory properties have been validated through experiments involving cytokine modulation and NF-κB pathway inhibition, suggesting its potential as a therapeutic agent for inflammatory disorders.

Another area of interest is the compound's potential anticancer activity. Preliminary studies indicate that it may induce apoptosis in certain cancer cell lines by targeting specific signaling pathways, such as the PI3K/Akt/mTOR axis. While these findings are promising, further research is needed to fully understand its mechanisms and evaluate its efficacy in more complex models, such as xenografts and patient-derived organoids. Collaborative efforts between academic and industrial researchers are underway to explore these avenues.

Despite these advancements, challenges remain in the development of 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Nevertheless, the compound's unique structural features and broad bioactivity profile make it a compelling subject for future research in chemical biology and drug discovery.

In conclusion, the recent studies on 4,8,9-trihydroxy-2,3,3-trimethyl-2,3-dihydro-5H-furo[3,2-b]xanthen-5-one (CAS: 50906-63-3) highlight its potential as a multifunctional bioactive compound. With continued research and development, it may pave the way for novel therapeutic strategies in oxidative stress-related and inflammatory diseases, as well as cancer. The scientific community eagerly anticipates further discoveries in this area.